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Compound of Interest

Compound Name: Butachlor-d13

Cat. No.: B592050

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Butachlor-d13, a deuterated internal
standard essential for the accurate quantification of the herbicide Butachlor in various matrices.
This document outlines the commercial availability, key specifications, and a detailed
experimental protocol for its application in analytical methodologies such as liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Butachlor-d13

Butachlor is a widely used chloroacetanilide herbicide for pre-emergence control of grasses
and broad-leaved weeds. Monitoring its residues in environmental and food samples is crucial
for assessing environmental impact and ensuring food safety. The use of a stable isotope-
labeled internal standard, such as Butachlor-d13, is the gold standard for quantitative analysis
by isotope dilution mass spectrometry (IDMS). This technique compensates for variations in
sample preparation and matrix effects during analysis, leading to highly accurate and precise
results.[1][2]

Butachlor-d13 is structurally identical to Butachlor, with the exception that thirteen hydrogen
atoms have been replaced by deuterium. This mass difference allows for its differentiation from
the native analyte by a mass spectrometer, while its identical physicochemical properties
ensure it behaves similarly during extraction, chromatography, and ionization.
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Commercial Suppliers and Specifications

Butachlor-d13 is available from specialized chemical suppliers. A primary commercial source
for this standard is LGC Standards.

Table 1. Representative Quantitative Data for Butachlor-d13 Standard

Representative
Parameter L Notes
Value/Specification

Supplier LGC Standards Product Code: TRC-B689927
CAS Number 1632119-31-3 -
Molecular Formula C17H13D13CINO2 -
Molecular Weight 324.93 g/mol -
Product Format Neat Solid -

Typically determined by gNMR

or LC-MS. Users should
Chemical Purity >98% always refer to the lot-specific

Certificate of Analysis (CoA)

for precise purity values.

The percentage of molecules

containing the specified

Isotopic Purity >98% Deuterium Enrichment )
number of deuterium atoms.
Verified by mass spectrometry.
Store in a dry, dark place as
Storage 2-8 °C

recommended by the supplier.

Note: The Chemical and Isotopic Purity values are representative for high-quality analytical
standards. It is imperative for the user to consult the Certificate of Analysis provided by the
supplier for the specific lot number being used.
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Experimental Protocol: Quantification of Butachlor
in Soil using QUEChERS and LC-MS/MS

This section details a representative experimental protocol for the extraction and quantification
of Butachlor from a soil matrix using Butachlor-d13 as an internal standard. The method is
based on the widely adopted QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
sample preparation technique.

Materials and Reagents

o Butachlor analytical standard

e Butachlor-d13 internal standard (LGC Standards or equivalent)

o Acetonitrile (ACN), HPLC grade

o Water, HPLC grade

o Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium chloride (NaCl)

¢ Dispersive SPE (d-SPE) sorbent (e.g., PSA - primary secondary amine)

Formic acid

Preparation of Standards

 Internal Standard (IS) Stock Solution (100 pg/mL): Accurately weigh 1 mg of Butachlor-d13
neat standard and dissolve in 10 mL of acetonitrile.

e IS Working Solution (1 pg/mL): Dilute the IS stock solution 1:100 with acetonitrile.

o Calibration Standards: Prepare a series of calibration standards by spiking appropriate
amounts of the Butachlor analytical standard into blank matrix extracts and adding a
constant amount of the 1S working solution to each.

Sample Preparation (QUEChERS)
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Weigh 10 g of homogenized soil sample into a 50 mL centrifuge tube.

Spike the sample with a known amount of the Butachlor-d13 IS working solution.
Add 10 mL of acetonitrile.

Cap the tube and shake vigorously for 1 minute.

Add 4 g of anhydrous MgSOa4 and 1 g of NaCl.

Immediately shake for 1 minute to prevent the formation of salt agglomerates.
Centrifuge at 23000 rpm for 5 minutes.

Transfer an aliquot of the supernatant (acetonitrile extract) to a d-SPE tube containing PSA
and MgSOea.

Vortex for 30 seconds.
Centrifuge at high speed for 5 minutes.

Filter the supernatant through a 0.22 um filter into an autosampler vial for LC-MS/MS
analysis.

LC-MS/MS Analysis

LC Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 pum)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to ensure separation of Butachlor from matrix interferences.
Flow Rate: 0.3 mL/min

Injection Volume: 5 pL

lonization Mode: Positive Electrospray lonization (ESI+)
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o MS/MS Detection: Multiple Reaction Monitoring (MRM) of precursor-product ion transitions
for both Butachlor and Butachlor-d13.

Visualizations
Experimental Workflow
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4 Sample Preparation
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Caption: Experimental workflow for Butachlor analysis.
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Principle of Isotope Dilution Mass Spectrometry
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Caption: Principle of Isotope Dilution Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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